Cas no 114935-94-3 (1-(4-Chloroquinolin-8-yl)ethan-1-one)

1-(4-Chloroquinolin-8-yl)ethan-1-one is a chlorinated quinoline derivative with a ketone functional group at the 8-position, making it a versatile intermediate in organic synthesis. Its structure lends itself to applications in pharmaceuticals, agrochemicals, and materials science, particularly as a precursor for heterocyclic compounds. The 4-chloro substitution enhances reactivity in cross-coupling reactions, while the acetyl group provides a handle for further functionalization. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined molecular framework is advantageous for researchers developing novel bioactive molecules or exploring structure-activity relationships in medicinal chemistry. The product is typically supplied with high purity, ensuring reproducibility in synthetic workflows.

1-(4-Chloroquinolin-8-yl)ethan-1-one structure

114935-94-3 structure

Product Name:1-(4-Chloroquinolin-8-yl)ethan-1-one

CAS No:114935-94-3

MF:C₁₁H₈ClNO

MW:205.640321731567

CID:1202296

PubChem ID:14792607

Update Time:2025-06-07

1-(4-Chloroquinolin-8-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chloro-8-quinolinyl)ethanone
- 1-(4-Chloro-quinolin-8-yl)-ethanone
- 1-(4-chloroquinolin-8-yl)ethanone
- Ethanone, 1-(4-chloro-8-quinolinyl)-
- 114935-94-3
- 1-(4-Chloroquinolin-8-yl)ethan-1-one
- Inchi： 1S/C11H8ClNO/c1-7(14)8-3-2-4-9-10(12)5-6-13-11(8)9/h2-6H,1H3
- InChI Key： SNJFKOKVDXAUSI-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C2C(C(C)=O)=CC=CC2=1

Computed Properties

Exact Mass: 205.02954
Monoisotopic Mass: 205.0294416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 30Å²

Experimental Properties

PSA: 29.96

1-(4-Chloroquinolin-8-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C202995-250mg	1-(4-Chloroquinolin-8-yl)ethan-1-one	114935-94-3		250mg	$ 1020.00	2022-04-01
TRC	C202995-500mg	1-(4-Chloroquinolin-8-yl)ethan-1-one	114935-94-3		500mg	$ 1700.00	2022-04-01